Cas no 1443328-67-3 ((3-chloro-5-fluorophenyl)-(1-methylpyrrol-2-yl)methanol)

• Product Name: (3-chloro-5-fluorophenyl)-(1-methylpyrrol-2-yl)methanol
• CAS No: 1443328-67-3
• MF: C₁₂H₁₁ClFNO
• MW: 239.673245668411
• MDL: MFCD07775389
• CID: 5180172
• Update Time: 2026-03-05

(3-chloro-5-fluorophenyl)-(1-methylpyrrol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-chloro-5-fluorophenyl)-(1-methylpyrrol-2-yl)methanol

• MDL： MFCD07775389
• Inchi： 1S/C12H11ClFNO/c1-15-4-2-3-11(15)12(16)8-5-9(13)7-10(14)6-8/h2-7,12,16H,1H3
• InChI Key： VPYUJHRDKFNTLW-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC(Cl)=C1)(C1=CC=CN1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (3-chloro-5-fluorophenyl)-(1-methylpyrrol-2-yl)methanol

Introduction to (3-chloro-5-fluorophenyl)-(1-methylpyrrol-2-yl)methanol (CAS No. 1443328-67-3)

(3-chloro-5-fluorophenyl)-(1-methylpyrrol-2-yl)methanol is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1443328-67-3, has garnered attention due to its unique structural properties and potential biological activities. The presence of both chloro and fluoro substituents on the phenyl ring, combined with a methylpyrrolidine moiety, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The compound's structure consists of a benzene ring substituted at the 3-position with a chlorine atom and at the 5-position with a fluorine atom. This arrangement imparts specific electronic and steric properties that can influence its reactivity and interaction with biological targets. The other moiety, (1-methylpyrrol-2-yl)methanol, introduces a nitrogen-containing heterocycle that is commonly found in bioactive molecules. This part of the structure may contribute to the compound's ability to interact with enzymes or receptors in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been particularly useful in understanding how (3-chloro-5-fluorophenyl)-(1-methylpyrrol-2-yl)methanol might interact with various protein targets. These studies suggest that the compound could have potential applications in the treatment of inflammatory diseases, cancer, and other metabolic disorders.

In vitro experiments have also provided valuable insights into the pharmacological properties of this compound. Initial screening assays have indicated that (CAS No. 1443328-67-3) exhibits moderate inhibitory activity against certain enzymes associated with disease pathways. For instance, it has shown promise in inhibiting kinases that are overexpressed in tumor cells, suggesting its potential as an anti-cancer agent. Additionally, the compound's ability to modulate inflammatory pathways has been observed, which could make it useful in developing treatments for chronic inflammatory conditions.

The synthesis of (3-chloro-5-fluorophenyl)-(1-methylpyrrol-2-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine and chlorine substituents on the phenyl ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

The role of fluorine atoms in pharmaceutical compounds is well-documented, as they can significantly enhance binding affinity and metabolic stability. In (CAS No. 1443328-67-3), the fluorine atom at the 5-position of the phenyl ring is expected to contribute to these properties, making the compound more suitable for drug development. Furthermore, the nitrogen-containing heterocycle can serve as a pharmacophore, interacting with biological targets in a specific manner that influences its therapeutic effects.

Ongoing research is focused on further exploring the pharmacological potential of this compound. Studies are being conducted to determine its selectivity profile, toxicity profile, and potential for drug-drug interactions. These investigations are crucial for advancing towards clinical trials and eventual therapeutic applications. The combination of computational modeling and experimental validation provides a robust framework for understanding how (3-chloro-5-fluorophenyl)-(1-methylpyrrol-2-yl)methanol behaves in biological systems.

The development of novel pharmaceuticals often relies on identifying new molecular scaffolds that exhibit desirable biological activities. (CAS No. 1443328-67-3) represents an interesting example of such a scaffold, combining elements that have been successfully used in previous drug candidates. Its unique structural features make it a valuable tool for medicinal chemists seeking to design new treatments for various diseases.

In conclusion, (3-chloro-5-fluorophenyl)-(1-methylpyrrol-2-yl)methanol is a promising compound with significant potential in pharmaceutical research. Its structural features, combined with recent findings from computational and experimental studies, suggest that it could be developed into a therapeutic agent for treating various diseases. Further research is warranted to fully elucidate its biological activity and potential clinical applications.